Cas no 1785178-59-7 (3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine)

3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine is a brominated heterocyclic compound featuring a fused triazolopyrimidine core. Its structure, incorporating two bromine substituents at the 3- and 6-positions, enhances its reactivity and utility as a versatile intermediate in organic synthesis. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a key building block for the development of more complex molecules. The presence of bromine atoms facilitates further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its high purity and stability under standard conditions make it suitable for precise synthetic applications.
3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine structure
1785178-59-7 structure
Product Name:3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine
CAS No:1785178-59-7
MF:C5H2Br2N4
MW:277.904178142548
CID:5998253
PubChem ID:105520579
Update Time:2025-06-28

3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1785178-59-7
    • EN300-733288
    • 3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine
    • Inchi: 1S/C5H2Br2N4/c6-3-1-8-5-10-9-4(7)11(5)2-3/h1-2H
    • InChI Key: XNRPMYGNXZRZKP-UHFFFAOYSA-N
    • SMILES: BrC1=NN=C2N=CC(=CN21)Br

Computed Properties

  • Exact Mass: 277.86257g/mol
  • Monoisotopic Mass: 275.86462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.1Ų

3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-733288-0.05g
3,6-dibromo-[1,2,4]triazolo[4,3-a]pyrimidine
1785178-59-7 95.0%
0.05g
$792.0 2025-03-11
Enamine
EN300-733288-0.1g
3,6-dibromo-[1,2,4]triazolo[4,3-a]pyrimidine
1785178-59-7 95.0%
0.1g
$829.0 2025-03-11
Enamine
EN300-733288-0.25g
3,6-dibromo-[1,2,4]triazolo[4,3-a]pyrimidine
1785178-59-7 95.0%
0.25g
$867.0 2025-03-11
Enamine
EN300-733288-0.5g
3,6-dibromo-[1,2,4]triazolo[4,3-a]pyrimidine
1785178-59-7 95.0%
0.5g
$905.0 2025-03-11
Enamine
EN300-733288-1.0g
3,6-dibromo-[1,2,4]triazolo[4,3-a]pyrimidine
1785178-59-7 95.0%
1.0g
$943.0 2025-03-11
Enamine
EN300-733288-2.5g
3,6-dibromo-[1,2,4]triazolo[4,3-a]pyrimidine
1785178-59-7 95.0%
2.5g
$1848.0 2025-03-11
Enamine
EN300-733288-5.0g
3,6-dibromo-[1,2,4]triazolo[4,3-a]pyrimidine
1785178-59-7 95.0%
5.0g
$2732.0 2025-03-11
Enamine
EN300-733288-10.0g
3,6-dibromo-[1,2,4]triazolo[4,3-a]pyrimidine
1785178-59-7 95.0%
10.0g
$4052.0 2025-03-11

Additional information on 3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine

3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine (CAS No. 1785178-59-7): A Comprehensive Overview

3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine (CAS No. 1785178-59-7) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine is characterized by a central triazolopyrimidine core with two bromine substituents at the 3 and 6 positions. The presence of these bromine atoms imparts significant electronic and steric effects that can influence the compound's interactions with biological targets. Recent studies have highlighted the importance of these structural features in modulating the compound's pharmacological profile.

In the context of medicinal chemistry, 3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its antiviral activity. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the disruption of viral replication processes through interactions with specific viral enzymes.

Beyond antiviral applications, 3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine has also demonstrated promising anticancer properties. Studies conducted in vitro and in vivo have revealed that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

The anti-inflammatory potential of 3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine has also been explored. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential candidate for the development of new anti-inflammatory therapies.

In terms of pharmacokinetics and safety profile, preliminary data suggest that 3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine exhibits favorable properties for drug development. It shows good oral bioavailability and a reasonable half-life in animal models. However, further studies are needed to fully characterize its pharmacokinetic behavior in humans and to assess its safety profile over long-term use.

The synthesis of 3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, with one common approach involving the reaction of 2-amino-5-bromopyrimidine with bromine followed by cyclization to form the triazolopyrimidine core. These synthetic methods provide a robust foundation for large-scale production if this compound progresses to clinical trials.

In conclusion, 3,6-Dibromo-[1,2,4]triazolo[4,3-a]pyrimidine (CAS No. 1785178-59-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the fields of antiviral therapy, oncology, and anti-inflammatory medicine. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may pave the way for innovative treatments for various diseases.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd